Cas no 527674-20-0 (2-(5-methylthiophen-2-yl)azepane)
527674-20-0 structure
Product Name:2-(5-methylthiophen-2-yl)azepane
CAS No:527674-20-0
MF:C11H17NS
MW:195.32438158989
MDL:MFCD05190319
CID:937432
PubChem ID:3511546
Update Time:2025-04-19
2-(5-methylthiophen-2-yl)azepane Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-METHYL-THIOPHEN-2-YL)-AZEPANE
- 2-(5-Methyl-2-thienyl)azepane
- AC1MR2WT
- ALBB-009796
- BBL022478
- CTK4J6456
- MolPort-000-148-868
- SBB050089
- 2-(5-methylthiophen-2-yl)azepane
- EN300-232365
- G65534
- LS-03271
- 2-(5-methylthien-2-yl)azepane
- STK506076
- CS-0215298
- DTXSID10393192
- 527674-20-0
- AKOS005144015
- MFCD05190319
- 1H-azepine, hexahydro-2-(5-methyl-2-thienyl)-
-
- MDL： MFCD05190319
- Inchi： 1S/C11H17NS/c1-9-6-7-11(13-9)10-5-3-2-4-8-12-10/h6-7,10,12H,2-5,8H2,1H3
- InChI Key： HTNOJSJPYSIFDC-UHFFFAOYSA-N
- SMILES： S1C(C)=CC=C1C1CCCCCN1
Computed Properties
- Exact Mass: 195.10831
- Monoisotopic Mass: 195.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 40.3Ų
Experimental Properties
- PSA: 12.03
2-(5-methylthiophen-2-yl)azepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM286134-1g |
2-(5-Methylthiophen-2-yl)azepane |
527674-20-0 | 97% | 1g |
$378 | 2021-06-09 | |
| Apollo Scientific | OR904171-250mg |
2-(5-Methyl-2-thienyl)azepane |
527674-20-0 | 95% | 250mg |
£621.00 | 2025-02-20 | |
| Apollo Scientific | OR904171-1g |
2-(5-Methyl-2-thienyl)azepane |
527674-20-0 | 95% | 1g |
£1673.00 | 2025-02-20 | |
| Chemenu | CM286134-1g |
2-(5-Methylthiophen-2-yl)azepane |
527674-20-0 | 97% | 1g |
$378 | 2024-07-15 | |
| abcr | AB384243-500 mg |
2-(5-Methylthiophen-2-yl)azepane |
527674-20-0 | 500MG |
€373.00 | 2023-02-20 | ||
| abcr | AB384243-1 g |
2-(5-Methylthiophen-2-yl)azepane |
527674-20-0 | 1 g |
€489.50 | 2023-07-19 | ||
| TRC | B498858-50mg |
2-(5-methyl-2-thienyl)azepane |
527674-20-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B498858-100mg |
2-(5-methyl-2-thienyl)azepane |
527674-20-0 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B498858-500mg |
2-(5-methyl-2-thienyl)azepane |
527674-20-0 | 500mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-232365-0.05g |
2-(5-methylthiophen-2-yl)azepane |
527674-20-0 | 93% | 0.05g |
$194.0 | 2024-06-20 |
2-(5-methylthiophen-2-yl)azepane Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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